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Compound of Interest

Compound Name: B026

Cat. No.: B1192242

This in-depth technical guide explores the multifaceted role of molecules designated as "B026"
in the intricate process of transcriptional regulation. The term "B026" has been used to identify
at least two distinct entities in scientific literature: a potent small molecule inhibitor of the
p300/CBP histone acetyltransferase (HAT) family, and a basic helix-loop-helix (bHLH)
transcription factor in rice, Os-bHLHO026. This guide will delve into the mechanisms of action,
present key quantitative data, and provide detailed experimental protocols relevant to both of
these molecules, offering a comprehensive resource for researchers, scientists, and drug
development professionals.

Part 1: B026 - A Selective p300/CBP Histone
Acetyltransferase (HAT) Inhibitor

The small molecule B026 is a highly selective and potent inhibitor of the closely related histone
acetyltransferases p300 and CBP. These enzymes play a critical role in transcriptional
activation by acetylating histone proteins, which leads to a more open chromatin structure that
is accessible to the transcriptional machinery. By inhibiting p300/CBP, B026 can modulate the
expression of key genes, including oncogenes, making it a molecule of significant interest in
cancer research and drug development.

Mechanism of Action

B026 exerts its effects by binding to the active site of p300 and CBP, preventing them from
transferring acetyl groups to their histone substrates. A primary target of p300/CBP is histone
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H3 at lysine 27 (H3K27). Acetylation of this residue (H3K27Ac) is a hallmark of active
enhancers and promoters. By inhibiting p300/CBP, B026 leads to a dose-dependent reduction
in H3K27Ac levels. This, in turn, results in the downregulation of genes regulated by these
acetylated regions, such as the proto-oncogene MYC, which is known to be regulated by
super-enhancers rich in p300/CBP.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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